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Compound of Interest

Compound Name: 2-Fluorobenzonitrile-d4

Cat. No.: B12303682 Get Quote

This guide provides an in-depth overview of the safety data and handling precautions for 2-
Fluorobenzonitrile-d4, a deuterated analog of 2-Fluorobenzonitrile. The information presented

is essential for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices. Since a specific Safety Data Sheet (SDS) for the deuterated compound is

not readily available, this guide is based on the well-established safety profile of its non-

deuterated counterpart, 2-Fluorobenzonitrile. Deuteration is not expected to significantly alter

the chemical's primary hazards.

Section 1: Hazard Identification and Classification
2-Fluorobenzonitrile is classified as a hazardous substance. It is harmful if swallowed, inhaled,

or in contact with skin.[1][2][3] It is also known to cause skin and serious eye irritation and may

lead to respiratory irritation.[1][2][3] The compound is a combustible liquid.[2][3]

GHS Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]
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H335: May cause respiratory irritation.[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

handling and storage section of this guide.

Section 2: Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Property Value

Molecular Formula C7D4FN

Appearance
Colorless to light yellow or light brown liquid.[2]

[3]

Boiling Point 90 °C at 21 mmHg; 188 °C at 750 mmHg.[4]

Density 1.116 g/mL at 25 °C.[4]

Flash Point 74 °C (165.2 °F) - closed cup.[4]

Refractive Index n20/D 1.505.[4]

Section 3: Handling and Storage
Proper handling and storage procedures are paramount to minimizing exposure and ensuring a

safe working environment.

Handling:

Work under a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin and eyes.[5]

Wash hands and any exposed skin thoroughly after handling.[2][5][6][7]
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Do not eat, drink, or smoke when using this product.[2][6]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

eye protection, and face protection.[1][6][7]

Keep away from open flames, hot surfaces, and sources of ignition.[1][6]

Storage:

Store in a well-ventilated place.[5][6][7]

Keep the container tightly closed.[5][6][7]

Store in a dry place.

Store locked up.[6]

Section 4: First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.
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Exposure Route First-Aid Measures

Ingestion

If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell.[2][5][6][7][8]

Rinse mouth.[2][5][6][7][8] Do NOT induce

vomiting.[1] Immediately make the victim drink

water (two glasses at most).

Inhalation

If inhaled, remove the person to fresh air and

keep comfortable for breathing.[1][2][5][6][7][8]

Call a POISON CENTER or doctor/physician if

you feel unwell.[2][6][7][8] If not breathing, give

artificial respiration.[6]

Skin Contact

If on skin, wash with plenty of soap and water.[1]

[2][5][6][7][8] Call a POISON CENTER or

doctor/physician if you feel unwell.[2][8] If skin

irritation occurs, get medical advice/attention.[2]

Take off contaminated clothing and wash it

before reuse.[2][6]

Eye Contact

If in eyes, rinse cautiously with water for several

minutes.[1][5][6][7][8] Remove contact lenses, if

present and easy to do. Continue rinsing.[1][5]

[6][7][8] If eye irritation persists, get medical

advice/attention.[2][6]

Section 5: Accidental Release and Fire-Fighting
Measures
Accidental Release:

Ensure adequate ventilation.[5][8]

Avoid inhalation of dusts/vapors.

Avoid substance contact.
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Evacuate the danger area and consult an expert.

Do not let the product enter drains.

Collect, bind, and pump off spills.

Fire-Fighting:

Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local

circumstances and the surrounding environment. No limitations of extinguishing agents are

given for this substance/mixture.

Hazardous Combustion Products: In case of fire, the following can be released: Carbon

oxides, Nitrogen oxides (NOx), Hydrogen fluoride, and Hydrogen cyanide (hydrocyanic acid).

Firefighter Protection: Wear a self-contained breathing apparatus and full protective gear.[5]

[8]

Section 6: Experimental Protocols
The search results did not contain specific experimental protocols for the determination of

safety parameters for 2-Fluorobenzonitrile or its deuterated form. This information is typically

generated by the manufacturer and is not always publicly available in detail.

Section 7: Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 2-
Fluorobenzonitrile-d4, from receipt of the chemical to its final disposal.

Receipt & Storage Handling & Use

Spill & Emergency

Waste Disposal

Receive Chemical Inspect Container Store in a Cool, Dry,
Well-Ventilated Area

Don Personal Protective
Equipment (Gloves, Goggles,

Lab Coat)

Prepare for Use Work in a Certified
Chemical Fume Hood

Handle with Care
Avoid Inhalation, Ingestion,

Skin/Eye Contact

Accidental Spill

Collect Waste in a
Labeled, Sealed Container

Generate Waste

Evacuate Area Ensure Ventilation
Absorb with Inert

Material Contain Spill Waste

Dispose of According to
Institutional and Local

Regulations
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Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of 2-Fluorobenzonitrile-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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